Cas no 1210470-57-7 (2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate)

2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate is a synthetic organic compound featuring a piperazine core linked to a fluorophenyl group and a bromopyridine carboxylate ester. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of pharmacologically active molecules. The presence of both fluorine and bromine substituents enhances its reactivity and versatility in cross-coupling reactions, while the ester moiety allows for further functionalization. Its well-defined molecular architecture makes it suitable for research applications in drug discovery, where precise structural modifications are critical. The compound’s stability and purity are key considerations for reliable experimental outcomes.
2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate structure
1210470-57-7 structure
Product Name:2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate
CAS No:1210470-57-7
MF:C18H17BrFN3O3
MW:422.248286962509
CID:5321327
Update Time:2025-06-14

2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate
    • STL075425
    • 2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl 5-bromonicotinate
    • [2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl] 5-bromopyridine-3-carboxylate
    • 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate
    • Inchi: 1S/C18H17BrFN3O3/c19-14-9-13(10-21-11-14)18(25)26-12-17(24)23-7-5-22(6-8-23)16-3-1-15(20)2-4-16/h1-4,9-11H,5-8,12H2
    • InChI Key: IRQOROSSNXRMDS-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)C(=O)OCC(N1CCN(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 494
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.7

2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate Pricemore >>

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Additional information on 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate

Comprehensive Overview of 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate (CAS No. 1210470-57-7)

2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate (CAS 1210470-57-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a piperazine core with fluorophenyl and bromopyridine moieties, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a scaffold for designing central nervous system (CNS) targeting agents, given the pharmacological relevance of piperazine derivatives in neuroactive compounds.

In recent years, the demand for fluorinated and halogenated compounds like 1210470-57-7 has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery, where such molecules play a pivotal role. The 5-bromopyridine segment, in particular, is frequently explored in kinase inhibitor development, a hot topic in oncology research. Meanwhile, the 4-fluorophenyl group is known to improve membrane permeability, a critical factor in blood-brain barrier (BBB) penetration—a recurring challenge in CNS drug design.

The synthesis of 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate typically involves multi-step organic reactions, including amide coupling and esterification. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity. These methods are frequently searched by chemists seeking compound characterization protocols, reflecting the compound's niche yet expanding relevance in synthetic chemistry forums.

From a commercial perspective, CAS 1210470-57-7 is often listed by specialty chemical suppliers catering to high-throughput screening (HTS) libraries. Its inclusion in such libraries underscores its utility in lead optimization workflows. Notably, the rise of AI-driven drug discovery has amplified interest in structurally diverse compounds like this one, as machine learning models require expansive datasets to predict structure-activity relationships (SAR) accurately.

Environmental and regulatory considerations for 1210470-57-7 are also worth noting. While not classified as hazardous, its bromine and fluorine content necessitates careful handling under standard laboratory safety protocols. This aspect resonates with the broader scientific community's emphasis on green chemistry principles and sustainable synthesis—a trending topic in academic and industrial circles alike.

In summary, 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate represents a compelling case study at the intersection of medicinal chemistry and materials science. Its structural complexity and functional group diversity make it a valuable candidate for researchers exploring novel therapeutic agents or chemical probes. As the scientific community continues to prioritize molecular innovation, compounds like CAS 1210470-57-7 will remain at the forefront of interdisciplinary research endeavors.

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